![molecular formula C22H22FN3O3 B2450249 N1-(4-fluorophenethyl)-N2-(1-methyl-2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide CAS No. 898411-39-7](/img/structure/B2450249.png)
N1-(4-fluorophenethyl)-N2-(1-methyl-2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide
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Description
N1-(4-fluorophenethyl)-N2-(1-methyl-2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide is a useful research compound. Its molecular formula is C22H22FN3O3 and its molecular weight is 395.434. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Activity
A series of substituted 1,2-dihydro-6-oxo-pyrrolo[3,2,1-ij]quinoline-5-carboxylic acids, related to the chemical structure , have demonstrated potent antibacterial activity against both gram-positive and gram-negative bacteria. This synthesis and testing suggest potential applications in treating systemic infections (Ishikawa et al., 1990).
Antitubercular Properties
Compounds structurally similar to N1-(4-fluorophenethyl)-N2-(1-methyl-2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide have been explored for their antitubercular activities. These derivatives have shown promise in the field of tuberculosis treatment, indicating the relevance of this chemical class in developing new antitubercular agents (Ukrainets et al., 2006).
Diuretic Effects
Research on N-(arylalkyl)-6-hydroxy-2-methyl-4-oxo-2,4-dihydro-1H-pyrrolo[3,2,1-ij]quinoline-5-carboxamides, closely related to the compound , has shown significant diuretic effects. This suggests potential applications in treating conditions like hypertension or heart failure (Ukrainets et al., 2018).
Melatoninergic Activity
Compounds within the pyrrolo[3,2,1-ij]quinoline class have been tested for their ability to interact with melatonin receptors, suggesting potential therapeutic applications in sleep disorders or circadian rhythm-related conditions (Tsotinis et al., 2007).
Polymorphic Modifications
Studies on polymorphic modifications of similar compounds have revealed insights into the structural versatility and potential for varied therapeutic applications of this chemical class. These modifications could lead to the development of new drugs with enhanced properties (Shishkina et al., 2018).
properties
IUPAC Name |
N-[2-(4-fluorophenyl)ethyl]-N'-(3-methyl-2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22FN3O3/c1-13-18-12-17(11-15-3-2-10-26(19(15)18)22(13)29)25-21(28)20(27)24-9-8-14-4-6-16(23)7-5-14/h4-7,11-13H,2-3,8-10H2,1H3,(H,24,27)(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVIAFJUHAXVUJU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C2=CC(=CC3=C2N(C1=O)CCC3)NC(=O)C(=O)NCCC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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